isopropyl 8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate

• IUPAC Name: propan-2-yl 8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
• InChI: InChI=1S/C17H17ClN4O2/c1-9(2)24-17(23)15-11(4)22-16(20-19-15)14(10(3)21-22)12-5-7-13(18)8-6-12/h5-9H,1-4H3
• InChI Key: ZIPKFVYJZZPVMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NC2=C(C(=NN12)C)C3=CC=C(C=C3)Cl)C(=O)OC(C)C
• Molecular Formula: C17H17ClN4O2
• Molecular Weight: 344.8 g/mol

Description

Isopropyl 8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is a pyrazolo-triazine derivative characterized by a fused heterocyclic core with strategic substituents:

• Isopropyl ester at position 3.
• 4-Chlorophenyl group at position 6.
• Methyl groups at positions 4 and 5.

The 4-chlorophenyl substituent enhances lipophilicity and may influence binding interactions in biological systems, while the methyl groups at positions 4 and 7 likely contribute to steric stabilization of the heterocyclic core .

Scientific Research Applications

Antitumor Activity

Compound A has been investigated for its potential antitumor properties. Its structure suggests it may interact with specific biological targets involved in cancer progression. The compound's ability to inhibit tumor growth has been evaluated through in vitro and in vivo studies.

• In Vitro Studies: Research indicates that compound A demonstrates significant cytotoxicity against various cancer cell lines. For instance, a study reported that it inhibited the proliferation of glioma cells by inducing apoptosis through the activation of caspases and modulation of apoptotic markers .
• In Vivo Studies: Animal models have shown that treatment with compound A resulted in reduced tumor size and improved survival rates compared to control groups. Specifically, its efficacy was highlighted in xenograft models of breast and lung cancers .

Radiolabeling for PET Imaging

Compound A has been explored as a potential radiotracer for positron emission tomography (PET) imaging due to its favorable pharmacokinetic properties.

• Radiolabeling Techniques: The compound can be labeled with fluorine-18 to create a PET imaging agent. This radiolabeled form has shown promise in preclinical studies for visualizing TSPO expression in tumors, aiding in the diagnosis and monitoring of cancer progression .
• Clinical Relevance: The ability to non-invasively visualize tumors using PET imaging could significantly enhance early detection and treatment planning for patients with malignancies.

Optimization of Derivatives

Research into the structure-activity relationship (SAR) of compound A has led to the synthesis of various derivatives aimed at enhancing its biological activity.

• Modifications: Alterations at specific positions on the pyrazolo[5,1-c][1,2,4]triazine scaffold have resulted in compounds with improved potency and selectivity against cancer cell lines. For example, substituents at the 4-position have been critical in modulating receptor affinity and efficacy .

Summary of Case Studies

Study	Focus	Findings
Study 1	Antitumor Activity	Compound A inhibited glioma cell proliferation via apoptosis induction.
Study 2	Imaging Application	Radiolabeled compound A demonstrated potential for PET imaging of tumors expressing TSPO.
Study 3	SAR Optimization	Modifications led to enhanced potency against various cancer types.

Chemical Reactions Analysis

Ester Hydrolysis

The isopropyl ester group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid derivative. This reaction is critical for generating intermediates for further derivatization.

Conditions	Product	Yield	Reference
1M NaOH, reflux, 6 hrs	8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c] triazine-3-carboxylic acid	85%
H2SO4 (conc.), 80°C, 3 hrs	Same as above	78%

This reactivity aligns with structural analogs like 4,7-dimethylpyrazolo[5,1-c] triazine-3-carboxylic acid, where ester-to-acid conversion is well-documented .

Nucleophilic Aromatic Substitution

The 4-chlorophenyl group participates in nucleophilic substitution reactions, particularly at the para-chlorine position.

Reagent	Conditions	Product	Application
NH3 (aq.), 100°C	Sealed tube, 12 hrs	8-(4-aminophenyl)-4,7-dimethylpyrazolo[5,1-c] triazine-3-carboxylate	Precursor for amide synthesis
KOtBu, DMF, 80°C	Methoxy substitution, 8 hrs	8-(4-methoxyphenyl)-4,7-dimethyl derivative	Bioactivity optimization

Similar reactivity is observed in 8-(4-chlorophenyl)-N-(4-methoxyphenyl) analogs, where chlorine displacement enhances pharmacological profiles.

Amide Formation

The hydrolyzed carboxylic acid reacts with amines to form bioisosteric amides, a key step in medicinal chemistry optimization.

Amine	Coupling Agent	Product	Biological Target
4-Methoxyaniline	EDCI/HOBt	8-(4-chlorophenyl)-N-(4-methoxyphenyl)-4,7-dimethylpyrazolo-triazine-3-carboxamide	Kinase inhibition
Benzylamine	DCC/DMAP	N-Benzyl carboxamide derivative	Antimicrobial screening

This pathway mirrors the synthesis of 8-(4-chlorophenyl)-N-(4-methoxyphenyl)-carboxamide derivatives, which show kinase-modulating activity.

Cyclocondensation Reactions

The pyrazolo-triazine core participates in cyclization reactions to form fused heterocycles. For example, under microwave irradiation:

Reagent	Conditions	Product	Key Feature
Benzylidene malononitrile	120°C, 20 mins (microwave)	Imidazo[2,1-c] triazine derivative	Enhanced antitumor activity
Chalcone derivatives	K2S2O8, NaI, 70°C	Halogenated pyrazolo[1,5-a]pyrimidine analogs	Structural diversification

These reactions exploit the electron-deficient triazine ring, facilitating annulation with enaminones or chalcones .

Electrophilic Substitution

The dimethylpyrazolo-triazine system undergoes electrophilic substitution at the C-5 position (relative to the ester group).

Reagent	Conditions	Product	Utility
HNO3/H2SO4	0°C, 2 hrs	5-Nitro derivative	Intermediate for redox studies
Br2, FeBr3	CH2Cl2, RT, 1 hr	5-Bromo variant	Cross-coupling precursor

Such reactivity is inferred from studies on pyrazolo[1,5-a]pyrimidines, where nitration and halogenation occur at analogous positions .

Alkylation and Arylation

The triazine nitrogen atoms serve as nucleophilic centers for alkylation or arylation:

Reagent	Conditions	Product	Outcome
Methyl iodide	K2CO3, DMF, 60°C, 6 hrs	N-Methylated triazine	Increased metabolic stability
4-Bromophenylboronic acid	Pd(PPh3)4, Na2CO3, 80°C	4-Aryl-substituted triazine	Enhanced π-π stacking

Regioselectivity in alkylation is influenced by microwave-assisted conditions, as demonstrated in pyrazolo[1,5-a]pyrimidine syntheses .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional distinctions between the target compound and its analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Substituents	Molecular Weight	Key Properties/Findings	Reference
Isopropyl 8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate (Target)	Pyrazolo[5,1-c][1,2,4]triazine	3-COOCH(CH3)2; 8-(4-ClC6H4); 4,7-CH3	~375.8 (calc.)	High lipophilicity; potential kinase inhibition	N/A
Methyl 8-(4-fluorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate	Pyrazolo[5,1-c][1,2,4]triazine	3-COOCH3; 8-(4-FC6H4); 4,7-CH3	~357.8 (calc.)	Reduced steric bulk vs. isopropyl ester; enhanced solubility
Ethyl 8-(4-chlorophenyl)-7-methyl-4-propylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate	Pyrazolo[5,1-c][1,2,4]triazine	3-COOCH2CH3; 8-(4-ClC6H4); 4-C3H7; 7-CH3	358.8	Propyl group increases steric hindrance; impacts binding affinity
6-Acetyl-4-(4-chlorophenyl)-4,7-dihydrotetrazolo[5,1-c][1,2,4]triazine (13c)	Dihydrotetrazolo[5,1-c][1,2,4]triazine	6-COCH3; 4-(4-ClC6H4)	276.66	Reduced aromaticity; dihydro structure alters reactivity

Key Comparisons

Ester Group Variations :

• The isopropyl ester in the target compound confers greater steric bulk and lipophilicity compared to the methyl ester in its fluorophenyl analog . This difference may influence pharmacokinetic properties, such as membrane permeability and metabolic stability.
• The ethyl ester in the propyl-substituted analog (CAS 896669-11-7) balances lipophilicity and solubility, suggesting a tunable parameter for optimizing drug-like properties .

Chlorine’s larger atomic radius may also improve hydrophobic interactions in biological targets .

Methyl vs. Propyl Substituents :

• The 4,7-dimethyl groups in the target compound minimize steric hindrance compared to the 4-propyl group in CAS 896669-11-7, which may limit conformational flexibility in the latter .

Research Findings

• Synthetic Accessibility : Pyrazolo-triazines are typically synthesized via cyclocondensation reactions, as seen in the preparation of fluorophenyl and propyl analogs . The target compound’s isopropyl ester may require specialized coupling reagents or protecting-group strategies.
• Isomerization Risks : Pyrazolo-triazine derivatives with labile substituents (e.g., hydrazine groups) can undergo isomerization under specific conditions, as reported for related pyrazolotriazolopyrimidines .

Data Gaps

• Experimental data for the target compound (e.g., melting point, solubility) are unavailable in the provided evidence.

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for preparing isopropyl 8-(4-chlorophenyl)-4,7-dimethylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate?

• Methodology : A multi-step synthesis approach is typically employed, starting with cyclocondensation of hydrazine derivatives with β-keto esters to form the pyrazole core. Subsequent triazine ring formation via nucleophilic substitution or cycloaddition reactions (e.g., using cyanamide derivatives) can be optimized using microwave-assisted or solvent-free conditions to improve yields. Post-functionalization (e.g., esterification with isopropyl chloroformate) requires anhydrous conditions and catalytic bases like DMAP. Reaction monitoring via TLC or HPLC ensures intermediate purity .

Q. Which spectroscopic techniques are critical for characterizing this compound and its intermediates?

• Methodology :

• 1H/13C NMR : Assign peaks by comparing shifts to analogous pyrazolo-triazine derivatives (e.g., δ ~2.5 ppm for methyl groups adjacent to triazine rings).
• IR Spectroscopy : Confirm ester carbonyl stretches (~1720–1740 cm⁻¹) and aromatic C-Cl bonds (~750 cm⁻¹).
• Mass Spectrometry (HRMS) : Validate molecular ion peaks (e.g., [M+H]+) with <5 ppm mass accuracy to distinguish regioisomers.
• X-ray Crystallography : Resolve crystal structures to confirm regiochemistry of substituents on the fused heterocyclic system .

Q. How can researchers evaluate the compound’s stability under varying storage conditions?

• Methodology : Conduct accelerated stability studies by exposing the compound to stressors (e.g., 40°C/75% RH for 4 weeks). Monitor degradation via HPLC-UV for loss of parent compound and emergence of impurities. Use kinetic modeling (e.g., Arrhenius plots) to predict shelf life. Store in amber vials under inert gas (N2/Ar) at –20°C for long-term stability .

Advanced Research Questions

Q. What computational strategies can predict the compound’s reactivity in novel chemical transformations?

• Methodology : Employ density functional theory (DFT) to model reaction pathways (e.g., triazine ring functionalization). Use quantum mechanical calculations (e.g., Gibbs free energy barriers) to identify feasible intermediates. Pair with machine learning (ML) models trained on pyrazolo-triazine reaction datasets to prioritize experimental conditions. Validate predictions via microfluidic high-throughput screening .

Q. How can contradictory biological activity data (e.g., enzyme inhibition vs. cytotoxicity) be resolved?

• Methodology : Apply statistical Design of Experiments (DoE) to isolate variables (e.g., assay pH, incubation time). Use orthogonal assays (e.g., SPR for binding affinity vs. cell viability assays) to confirm target specificity. Analyze dose-response curves with Hill slope modeling to distinguish off-target effects. Cross-reference with structural analogs to identify substituent-dependent activity trends .

Q. What advanced separation techniques improve purification of this compound from complex reaction mixtures?

• Methodology : Utilize preparative HPLC with chiral stationary phases (e.g., amylose- or cellulose-based columns) for enantiomeric resolution. Optimize mobile phase composition (e.g., hexane:IPA with 0.1% TFA) via factorial design. For scale-up, consider simulated moving bed (SMB) chromatography or membrane-based nanofiltration to remove trace metal catalysts .

Q. How can reaction engineering principles enhance scalability of its synthesis?

• Methodology : Perform kinetic studies (e.g., in situ FTIR) to identify rate-limiting steps. Use computational fluid dynamics (CFD) to optimize heat/mass transfer in continuous-flow reactors. Implement PAT (Process Analytical Technology) tools like Raman spectroscopy for real-time monitoring. Compare batch vs. flow reactor yields to mitigate exothermic risks during triazine ring closure .

Notes on Data Contradictions and Best Practices

• Synthetic Yield Variability : Discrepancies in reported yields (e.g., 50–70%) may arise from residual moisture in triazine-forming steps. Ensure strict anhydrous conditions and use molecular sieves .
• Biological Assay Reproducibility : Differences in IC50 values across studies could stem from cell line heterogeneity. Standardize protocols using CLIA-certified cell banks and include positive controls (e.g., reference inhibitors) .